![molecular formula C21H17FN2O2 B5757509 N-[4-(benzoylamino)-3-methylphenyl]-2-fluorobenzamide](/img/structure/B5757509.png)
N-[4-(benzoylamino)-3-methylphenyl]-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(benzoylamino)-3-methylphenyl]-2-fluorobenzamide, also known as BFA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. BFA belongs to the class of benzamides and is primarily used as a research tool to study the mechanism of action of various proteins and enzymes.
Mechanism of Action
N-[4-(benzoylamino)-3-methylphenyl]-2-fluorobenzamide acts by binding to the active site of ARF1 and preventing its interaction with other proteins involved in vesicular transport. This results in the disruption of Golgi structure and function, leading to the accumulation of vesicles in the cytoplasm. This compound also inhibits the activity of phospholipase D by binding to its catalytic domain and preventing its interaction with its substrate.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in various cancer cell lines by disrupting the Golgi structure and function. It has also been shown to inhibit the proliferation of cancer cells by inhibiting the activity of phospholipase D. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using N-[4-(benzoylamino)-3-methylphenyl]-2-fluorobenzamide in lab experiments include its high potency and specificity towards ARF1 and phospholipase D. This compound is also readily available and relatively easy to synthesize. However, the limitations of using this compound in lab experiments include its potential toxicity and non-specific effects on other proteins and enzymes.
Future Directions
There are several future directions for the use of N-[4-(benzoylamino)-3-methylphenyl]-2-fluorobenzamide in scientific research. One potential application is in the development of new cancer therapies that target the Golgi apparatus. This compound could also be used to investigate the role of ARF1 and phospholipase D in other cellular processes, such as autophagy and cell migration. Additionally, this compound could be used in the development of new anti-inflammatory drugs that target the production of pro-inflammatory cytokines.
Synthesis Methods
The synthesis of N-[4-(benzoylamino)-3-methylphenyl]-2-fluorobenzamide involves several steps, starting from the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride. This intermediate is then reacted with 4-amino-3-methylbenzoic acid to form this compound. The final product is purified using column chromatography to obtain a pure form of this compound.
Scientific Research Applications
N-[4-(benzoylamino)-3-methylphenyl]-2-fluorobenzamide has been extensively used in scientific research to investigate the mechanism of action of various proteins and enzymes. It is primarily used as an inhibitor of the Golgi-associated protein, ARF1, which is involved in vesicular transport and protein trafficking. This compound has also been shown to inhibit the activity of phospholipase D, an enzyme involved in signal transduction and cell proliferation.
Properties
IUPAC Name |
N-(4-benzamido-3-methylphenyl)-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN2O2/c1-14-13-16(23-21(26)17-9-5-6-10-18(17)22)11-12-19(14)24-20(25)15-7-3-2-4-8-15/h2-13H,1H3,(H,23,26)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQYXLTSCDGADJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=CC=CC=C2F)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.